Cas no 361160-18-1 (N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-3-phenoxybenzamide)

• Product Name: N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-3-phenoxybenzamide
• CAS No: 361160-18-1
• MF: C₂₂H₂₀N₂O₃S
• MW: 392.470804214478
• CID: 6384827
• PubChem ID: 5127548
• Update Time: 2025-05-25

N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-3-phenoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-3-phenoxybenzamide
• N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)-3-phenoxybenzamide
• Benzamide, 3-phenoxy-N-(4,5,6,7-tetrahydro-5,5-dimethyl-7-oxo-2-benzothiazolyl)-
• 361160-18-1
• AB00666968-01
• SR-01000419903
• SR-01000419903-1
• F0174-0263
• Oprea1_483745
• N-(5,5-dimethyl-7-oxo-4,6-dihydro-1,3-benzothiazol-2-yl)-3-phenoxybenzamide
• AKOS001599828

• Inchi： 1S/C22H20N2O3S/c1-22(2)12-17-19(18(25)13-22)28-21(23-17)24-20(26)14-7-6-10-16(11-14)27-15-8-4-3-5-9-15/h3-11H,12-13H2,1-2H3,(H,23,24,26)
• InChI Key： UZYSMLVMHFKEKC-UHFFFAOYSA-N
• SMILES： S1C(NC(C2C=CC=C(C=2)OC2C=CC=CC=2)=O)=NC2=C1C(CC(C)(C)C2)=O

Computed Properties

• Exact Mass: 392.11946368g/mol
• Monoisotopic Mass: 392.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 96.5Ų

Experimental Properties

• Density: 1.293±0.06 g/cm3(Predicted)
• pka: 6.61±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-3-phenoxybenzamide

N-(5,5-Dimethyl-7-Oxo-4,5,6,7-Tetrahydro-1,3-Benzothiazol-2-Yl)-3-Phenoxybenzamide: A Comprehensive Overview

The compound with CAS No 361160-18-1, known as N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-3-phenoxybenzamide, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzothiazole moiety with a phenoxybenzamide group. The benzothiazole ring system is a well-known heterocyclic structure that has been extensively studied for its diverse biological activities and applications in drug design.

Recent studies have highlighted the potential of this compound as a modulator of cellular signaling pathways. Researchers have explored its ability to interact with various enzymes and receptors, making it a promising candidate for therapeutic interventions in diseases such as cancer and inflammatory disorders. The phenoxybenzamide group within the molecule is particularly interesting due to its potential to enhance bioavailability and target specificity.

The synthesis of N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-3-phenoxybenzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the benzothiazole core through cyclization reactions and the subsequent coupling of the phenoxybenzamide group via amide bond formation. This compound has been synthesized in high yields using optimized reaction conditions, ensuring its scalability for large-scale production.

In terms of biological activity, this compound has demonstrated potent antiproliferative effects against various cancer cell lines. Preclinical studies have shown that it selectively inhibits the growth of malignant cells while sparing normal cells, indicating a favorable therapeutic index. The dimethyl substitution on the benzothiazole ring is believed to play a critical role in modulating the compound's pharmacokinetic properties and enhancing its stability in vivo.

One of the most exciting developments in recent research is the identification of this compound as a potential inhibitor of protein kinases. Protein kinases are key regulators of cellular signaling pathways and are implicated in numerous diseases. By targeting these enzymes, N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-3-phenoxybenzamide could offer a novel approach to treating conditions such as chronic inflammation and neurodegenerative diseases.

Moreover, this compound has shown promising results in in vitro assays evaluating its antioxidant and anti-inflammatory properties. These findings suggest that it could be developed into a natural product-derived therapeutic agent with broad applications in medicine. The integration of advanced analytical techniques such as NMR spectroscopy and mass spectrometry has provided detailed insights into its molecular structure and functional groups.

In conclusion, N-(5,5-dimethyl-7-Oxo...) represents a significant advancement in the field of medicinal chemistry. Its unique structure and diverse biological activities make it a valuable tool for drug discovery and development. As research continues to uncover its full potential, this compound holds great promise for addressing unmet medical needs and improving patient outcomes.